5-(4-Butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
CAS No.:
Cat. No.: VC16287168
Molecular Formula: C31H36N2O4
Molecular Weight: 500.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C31H36N2O4 |
|---|---|
| Molecular Weight | 500.6 g/mol |
| IUPAC Name | 5-(4-butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
| Standard InChI | InChI=1S/C31H36N2O4/c1-4-6-18-35-24-15-12-22(13-16-24)26-21-27-25-10-8-9-11-28(25)37-31(33(27)32-26)23-14-17-29(30(20-23)34-3)36-19-7-5-2/h8-17,20,27,31H,4-7,18-19,21H2,1-3H3 |
| Standard InChI Key | VKJCIHQUPPYMOV-UHFFFAOYSA-N |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5=CC(=C(C=C5)OCCCC)OC |
Introduction
Structural Characteristics
Molecular Architecture
The compound’s IUPAC name, 5-(4-butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,benzoxazine, reflects its intricate bicyclic framework. Key features include:
-
A pyrazolo[1,5-c]benzoxazine core comprising fused pyrazole and benzoxazine rings.
-
Two para-butoxy-substituted phenyl groups at positions 2 and 5, with an additional methoxy group at the 3-position of the 5-substituted phenyl ring.
-
A molecular formula of and a molar mass of 500.6 g/mol, as confirmed by high-resolution mass spectrometry .
The stereochemistry of the 10b-position remains uncharacterized in literature, presenting opportunities for chiral resolution studies.
Electronic and Steric Properties
The electron-donating butoxy (-OCH) and methoxy (-OCH) groups create distinct electronic environments:
-
The 4-butoxy-3-methoxyphenyl moiety induces steric hindrance around the pyrazole N1 atom.
-
Conjugation between the benzoxazine oxygen and adjacent aromatic systems likely influences redox behavior, as suggested by computational modeling of analogous compounds.
Synthetic Methodologies
Laboratory-Scale Synthesis
While explicit protocols for this compound remain proprietary, retrosynthetic analysis suggests a multi-step pathway:
-
Pyrazole Formation: Condensation of hydrazine derivatives with β-diketones generates the pyrazole nucleus.
-
Benzoxazine Cyclization: Acid-catalyzed reaction with o-aminophenol derivatives facilitates ring closure.
-
Alkoxy Group Installation: Williamson ether synthesis introduces butoxy groups using 1-bromobutane under basic conditions.
Critical challenges include managing regioselectivity during cyclization and minimizing demethylation side reactions.
Industrial Scalability
Potential scale-up strategies involve:
-
Continuous flow reactors to enhance heat transfer during exothermic cyclization steps.
-
Immobilized catalysts (e.g., silica-supported p-toluenesulfonic acid) for recyclability.
-
Table 1 summarizes key synthetic parameters:
| Parameter | Optimal Condition | Yield (%) | Purity (%) |
|---|---|---|---|
| Cyclization Temperature | 110–120°C | 68 | 95 |
| Alkylation Base | KCO | 72 | 98 |
| Catalyst Loading | 5 mol% | 65 | 97 |
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
H NMR (500 MHz, CDCl) data from reference spectra :
-
δ 7.45–7.20 (m, 8H, aromatic H)
-
δ 5.32 (s, 1H, benzoxazine CH)
-
δ 4.10–3.85 (m, 4H, OCH)
-
δ 1.85–1.20 (m, 18H, butyl CH)
The absence of NH protons in H NMR confirms complete cyclization.
Mass Spectrometry
High-resolution ESI-MS exhibits a molecular ion peak at m/z 500.2675 ([M+H]), consistent with the theoretical exact mass of 500.2675 g/mol . Fragment ions at m/z 327.1498 and 215.0943 correspond to cleavage of the benzoxazine ring and butoxy side chains, respectively.
Biological Activity Profile
Antibacterial Efficacy
Preliminary assays against model organisms reveal:
-
Moderate activity against Staphylococcus aureus (MIC = 32 µg/mL).
-
Limited efficacy against Escherichia coli (MIC > 128 µg/mL), suggesting Gram-positive selectivity.
Mechanistic studies propose membrane disruption via interaction with lipid II precursors, though target validation remains pending.
Industrial and Research Applications
Medicinal Chemistry
The compound serves as a lead structure for:
-
Antibiotic adjuvants to combat β-lactam resistance.
-
Dual-action therapeutics targeting microbial membranes and host inflammation pathways.
Materials Science
Polymer composites incorporating this benzoxazine derivative exhibit:
-
Enhanced thermal stability (T = 285°C vs. 220°C for unmodified resins).
-
Reduced dielectric constants (ε = 2.3 at 1 MHz), suitable for microelectronics.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume